Cas no 103698-08-4 (Methyl 3-nitropyridine-2-carboxylate)

Methyl 3-nitropyridine-2-carboxylate is a nitropyridine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include its reactivity as a building block for heterocyclic compounds, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The nitro and ester functional groups offer multiple sites for further chemical modifications, enabling diverse derivatization pathways. The compound exhibits good stability under standard handling conditions, facilitating its use in multistep synthetic routes. Its well-defined structure and consistent purity make it a reliable reagent for researchers developing novel pyridine-based compounds. The product is typically supplied with high purity to ensure reproducibility in synthetic applications.
Methyl 3-nitropyridine-2-carboxylate structure
103698-08-4 structure
Product name:Methyl 3-nitropyridine-2-carboxylate
CAS No:103698-08-4
MF:C7H6N2O4
MW:182.1335
MDL:MFCD09953158
CID:1056571
PubChem ID:556105

Methyl 3-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-nitropicolinate
    • 3-nitro-2-Pyridinecarboxylic acid methyl ester
    • methyl 3-nitropyridine-2-carboxylate
    • 2-Pyridinecarboxylic acid, 3-nitro-, methyl ester
    • AC1LBDQZ
    • AG-K-79600
    • CTK6J1283
    • Methyl 3-nitro-2-pyridinecarboxylate
    • QC-6593
    • GTYLRDGENQOVTL-UHFFFAOYSA-N
    • FCH878646
    • 7039AJ
    • Methyl 3-nitro-2-pyridinecarboxylate #
    • SY013590
    • AX8280673
    • MFCD09953158
    • DTXSID50339418
    • methyl3-nitropyridine-2-carboxylate
    • AKOS006310685
    • A896380
    • 103698-08-4
    • DB-059034
    • 3-Nitro-pyridine-2-carboxylic acid methyl ester
    • AS-44477
    • AC-23563
    • InChI=1/C7H6N2O4/c1-13-7(10)6-5(9(11)12)3-2-4-8-6/h2-4H,1H
    • CS-0316717
    • SB52542
    • 3-nitro-2-Pyridine carboxylic acid Methyl ester
    • Methyl 3-nitropyridine-2-carboxylate
    • MDL: MFCD09953158
    • Inchi: 1S/C7H6N2O4/c1-13-7(10)6-5(9(11)12)3-2-4-8-6/h2-4H,1H3
    • InChI Key: GTYLRDGENQOVTL-UHFFFAOYSA-N
    • SMILES: O(C([H])([H])[H])C(C1=C(C([H])=C([H])C([H])=N1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 182.03278
  • Monoisotopic Mass: 182.03275668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85
  • XLogP3: 0.9

Experimental Properties

  • PSA: 82.33

Methyl 3-nitropyridine-2-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y00965-1g
Methyl 3-Nitropyridine-2-carboxylate
103698-08-4 97%
1g
¥1539.0 2023-09-05
A2B Chem LLC
AE24659-250mg
Methyl 3-nitropyridine-2-carboxylate
103698-08-4 95%
250mg
$272.00 2024-04-20
1PlusChem
1P0094AB-100mg
METHYL 3-NITROPYRIDINE-2-CARBOXYLATE
103698-08-4 95%
100mg
$158.00 2023-12-26
1PlusChem
1P0094AB-250mg
METHYL 3-NITROPYRIDINE-2-CARBOXYLATE
103698-08-4 95%
250mg
$235.00 2023-12-26
Ambeed
A859603-1g
Methyl 3-Nitropyridine-2-carboxylate
103698-08-4 97+%
1g
$106.0 2024-08-02
eNovation Chemicals LLC
D685967-0.25g
Methyl 3-Nitropyridine-2-carboxylate
103698-08-4 97%
0.25g
$110 2024-07-20
eNovation Chemicals LLC
D685967-1g
Methyl 3-Nitropyridine-2-carboxylate
103698-08-4 97%
1g
$310 2025-03-01
eNovation Chemicals LLC
D685967-0.1g
Methyl 3-Nitropyridine-2-carboxylate
103698-08-4 97%
0.1g
$125 2025-02-24
eNovation Chemicals LLC
D685967-0.25g
Methyl 3-Nitropyridine-2-carboxylate
103698-08-4 97%
0.25g
$110 2025-03-01
Apollo Scientific
OR470250-5g
Methyl 3-Nitropyridine-2-carboxylate
103698-08-4
5g
£413.00 2023-08-31

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